Cas no 749929-35-9 (Methyl 2-(4-bromo-2-fluorophenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-bromo-2-fluorophenyl)-2-methylpropanoate
• CAS No: 749929-35-9
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 4655987
• Update Time: 2023-08-29

Methyl 2-(4-bromo-2-fluorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-bromo-2-fluorophenyl)-2-methylpropanoate
• Methyl 2-(4-bromo-2-fluorophenyl)-2-methylpropanoate

• Inchi： 1S/C11H12BrFO2/c1-11(2,10(14)15-3)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3
• InChI Key： PQQPWIXGTPYTFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C(=O)OC)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3